molecular formula C16H18O B8817345 1-tert-Butyl-4-phenoxybenzene CAS No. 5331-28-2

1-tert-Butyl-4-phenoxybenzene

Cat. No. B8817345
CAS RN: 5331-28-2
M. Wt: 226.31 g/mol
InChI Key: REZBJCUQELMZBL-UHFFFAOYSA-N
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Description

1-tert-Butyl-4-phenoxybenzene is a useful research compound. Its molecular formula is C16H18O and its molecular weight is 226.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-tert-Butyl-4-phenoxybenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-tert-Butyl-4-phenoxybenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5331-28-2

Product Name

1-tert-Butyl-4-phenoxybenzene

Molecular Formula

C16H18O

Molecular Weight

226.31 g/mol

IUPAC Name

1-tert-butyl-4-phenoxybenzene

InChI

InChI=1S/C16H18O/c1-16(2,3)13-9-11-15(12-10-13)17-14-7-5-4-6-8-14/h4-12H,1-3H3

InChI Key

REZBJCUQELMZBL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)OC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-t-Butylbromobenzene (2.5 mmol), phenol (3.5 or 5.0 mmol), Cs2CO3 (3.5 or 5.0 mmol), (CuOTf)2 PhH (0.0625 mmol, 5.0 mol % Cu), ethyl acetate (0.125 mmol, 5.0 mol %), 1-naphthoic acid (3.5 mmol), molecular sieves (625 mg) and toluene (1.5 mL) were added to an oven-dried test tube which was then sealed with a septum, purged with argon, and heated to 110 C. under argon until the aryl halide was consumed as determined by GC analysis. Upon cooling at room temperature, dichloromethane was added and the solvent was removed by filtration. The remaining molecular sieves were stirred with another portion of dichloromethane for 1 h at room temperature, and the solvent was removed by filtration. The combined organic phases were washed with 5% aqueous NaOH. The aqueous layer was then extracted three times with dichloromethane and the combined organic layers were washed with brine. The organic layer was dried over Mg2SO4 and concentrated under vacuum to give the crude product. Purification by flash column chromatography (2% EtOAc/hexane) gave the analytically pure product as a clear oil (457 mg, 81% yield). 1H NMR (300 MHz, CDCl3) δ 7.22-7.34 (m, 4 H), 6.90-7.05 (m, 5 H), 1.30 (s, 9 H); 13 C NMR (75 MHz, CDCl3) δ 157.6, 154.7, 146.0, 129.6, 126.5, 122.9, 118.6, 118.5, 34.3, 31.5; IR (neat): 3068, 3962, 8867, 1590, 1508, 1489, 1240 cm−1.
Quantity
2.5 mmol
Type
reactant
Reaction Step One
Quantity
5 mmol
Type
reactant
Reaction Step One
Quantity
5 mmol
Type
reactant
Reaction Step One
[Compound]
Name
(CuOTf)2 PhH
Quantity
0.0625 mmol
Type
reactant
Reaction Step One
Quantity
3.5 mmol
Type
reactant
Reaction Step One
Quantity
0.125 mmol
Type
catalyst
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One
Yield
81%

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